![molecular formula C17H16N4O4 B2633282 N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide CAS No. 2034350-01-9](/img/structure/B2633282.png)
N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide
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Description
N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
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Scientific Research Applications
Alternative Products in One-Pot Reactions
One-pot reactions involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, and ω-bromoacetophenone have been studied to generate alternative products like N-methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide. These reactions highlight the versatility of oxadiazole derivatives in synthesizing complex heterocyclic compounds, which could serve as key intermediates in pharmaceutical research and development (Krauze, Vilums, Sīle, & Duburs, 2007).
NMR Characterization of Novel Oxadiazole Derivatives
NMR studies on novel oxadiazole derivatives containing benzimidazole moiety have provided insights into the structural characterization of these compounds. Such detailed analysis is crucial for the development of new materials with potential applications in electronics, photonics, and as ligands in catalysis (Li Ying-jun, 2012).
Protective Synthons for Acetamidines
3-Methyl-4H-[1,2,4]-oxadiazol-5-one has been demonstrated as a versatile synthon for protecting monosubstituted acetamidines. These findings are significant in the context of synthetic organic chemistry, where the protection of functional groups is a critical step in the synthesis of complex molecules. This research opens up new pathways for the development of novel synthetic strategies (Moormann, Wang, Palmquist, et al., 2004).
Antibacterial Activity of Oxadiazole Derivatives
The synthesis of various substituted oxadiazole derivatives has been explored, with some showing potential antibacterial activity. This highlights the importance of such compounds in the search for new antimicrobial agents, which is a critical area of research in the face of growing antibiotic resistance (Joshi, Mandhane, Chate, & Gill, 2011).
Synthesis of Energetic Materials
Compounds based on oxadiazoles have been investigated for their use as insensitive energetic materials. This research demonstrates the potential of oxadiazole derivatives in creating safer and more stable energetic compounds for use in propellants and explosives, contributing to advancements in materials science (Yu, Cheng, Ju, et al., 2017).
properties
IUPAC Name |
2-(2-methylphenoxy)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4/c1-11-5-2-3-7-13(11)24-10-14(22)19-9-15-20-16(21-25-15)12-6-4-8-18-17(12)23/h2-8H,9-10H2,1H3,(H,18,23)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNCPAGIUKOIFIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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